Cas no 91818-40-5 (N-(3-Methyl-4-nitrophenyl)acrylamide)

• Product Name: N-(3-Methyl-4-nitrophenyl)acrylamide
• CAS No: 91818-40-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1089890
• PubChem ID: 11694138
• Update Time: 2025-06-28

N-(3-Methyl-4-nitrophenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methyl-4-nitrophenyl)acrylamide
• N-(3-METHYL-4-NITRO-PHENYL)-ACRYLAMIDE
• N-(3-methyl-4-nitrophenyl)prop-2-enamide
• AKOS010978112
• DTXSID30470717
• AKOS015965441
• SCHEMBL9864596
• 91818-40-5

• Inchi： 1S/C10H10N2O3/c1-3-10(13)11-8-4-5-9(12(14)15)7(2)6-8/h3-6H,1H2,2H3,(H,11,13)
• InChI Key： ZNSHCDBSIGGBER-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(3-Methyl-4-nitrophenyl)acrylamide

Introduction to N-(3-Methyl-4-nitrophenyl)acrylamide (CAS No. 91818-40-5)

N-(3-Methyl-4-nitrophenyl)acrylamide (CAS No. 91818-40-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a methyl group and a nitro group on the phenyl ring, combined with the acrylamide moiety, imparts distinct reactivity and binding capabilities, making it a versatile tool in drug discovery and material science.

The chemical structure of N-(3-Methyl-4-nitrophenyl)acrylamide consists of a phenyl ring substituted at the 3-position with a methyl group and at the 4-position with a nitro group. The acrylamide side chain provides a reactive site for further functionalization, enabling the attachment of various pharmacophores or biomolecules. This structural configuration not only enhances the compound's solubility in organic solvents but also improves its interaction with biological targets, such as enzymes and receptors.

In recent years, N-(3-Methyl-4-nitrophenyl)acrylamide has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its unique reactivity to develop novel inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in designing small-molecule inhibitors for kinases and other enzymes involved in cancer metabolism. The nitro group on the phenyl ring can be reduced to an amine, allowing for further derivatization into more complex structures that exhibit enhanced binding affinity and selectivity.

One of the most compelling aspects of N-(3-Methyl-4-nitrophenyl)acrylamide is its role in polymer chemistry. The acrylamide unit is well-known for its ability to participate in polymerization reactions, leading to the formation of biodegradable and biocompatible polymers. These polymers have found applications in drug delivery systems, where they can be engineered to release therapeutic agents in response to specific biological cues. The incorporation of the 3-methyl-4-nitrophenyl group into these polymers further enhances their functionality by improving stability and bioavailability.

Recent advancements in computational chemistry have also highlighted the importance of N-(3-Methyl-4-nitrophenyl)acrylamide in virtual screening campaigns. Molecular modeling studies have revealed that this compound can effectively interact with specific pockets on biological targets, making it an excellent scaffold for drug design. By integrating machine learning algorithms with traditional pharmacophore modeling, researchers can rapidly identify derivatives of N-(3-Methyl-4-nitrophenyl)acrylamide that exhibit improved pharmacokinetic properties.

The synthesis of N-(3-Methyl-4-nitrophenyl)acrylamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the nitration of 3-methylbenzene to produce 3-methyl-4-nitrobenzene. This intermediate is then coupled with acrylic acid or its derivatives under controlled conditions to form the acrylamide linkage. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and energy consumption.

In conclusion, N-(3-Methyl-4-nitrophenyl)acrylamide (CAS No. 91818-40-5) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for drug discovery, polymer chemistry, and computational modeling. As research continues to uncover new ways to exploit its properties, this compound is poised to play an even greater role in advancing scientific innovation.